Cas no 79605-61-1 (Hexyl vinyl carbinol)

• Product Name: Hexyl vinyl carbinol
• CAS No: 79605-61-1
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 984768
• Update Time: 2024-03-05

Hexyl vinyl carbinol Chemical and Physical Properties

Names and Identifiers

• Hexyl vinyl carbinol

• Inchi： 1S/C9H18O/c1-3-5-6-7-8-9(10)4-2/h4,9-10H,2-3,5-8H2,1H3
• InChI Key： DWUPJMHAPOQKGJ-UHFFFAOYSA-N
• SMILES： C(CCCCCC)(C=C)O

Computed Properties

• Exact Mass: 142.136
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.836
• Boiling Point: 193.2°Cat760mmHg
• Flash Point: 69.5°C
• Refractive Index: 1.438-1.444
• PSA: 20.23000
• LogP: 2.50370